[5-[[(1-Methyl-3,4-dihydro-2H-naphthalen-1-yl)amino]methyl]furan-2-yl]methanol

• IUPAC Name: [5-[[(1-methyl-3,4-dihydro-2H-naphthalen-1-yl)amino]methyl]furan-2-yl]methanol
• InChI: InChI=1S/C17H21NO2/c1-17(18-11-14-8-9-15(12-19)20-14)10-4-6-13-5-2-3-7-16(13)17/h2-3,5,7-9,18-19H,4,6,10-12H2,1H3
• InChI Key: CEAZTRGCVCLMHK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2=CC=CC=C21)NCC3=CC=C(O3)CO
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• CAS No.: 2137680-99-8

Description

[5-[[(1-Methyl-3,4-dihydro-2H-naphthalen-1-yl)amino]methyl]furan-2-yl]methanol is a useful research compound. Its molecular formula is C17H21NO2 and its molecular weight is 271.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

A study described the synthesis of bis-benzoquinoline derivatives through a reaction that involved aromatic aldehyde, naphthalene-2-amine, and tetrahydro-2,5-dimethoxyfuran in methanol, catalyzed by iodine. This process, which includes the ring-opening of furan, yielded a series of derivatives in moderate yields, illustrating the compound's role in facilitating complex chemical syntheses (Dong‐Sheng Chen et al., 2013).

Analytical Chemistry

Furan and its derivatives have been evaluated for their selectivity and sensitivity in chemical ionization mass spectrometry (CI-MS). The study highlighted the compound's potential as a selective ionization reagent, particularly in the analysis of naphthalene compounds, showcasing its application in enhancing analytical methods (S. Tzing et al., 2003).

Biomass Conversion

Research into the conversion of 5-(Hydroxymethyl)furfural (HMF) to furan-based renewable building blocks demonstrated a simple procedure for transforming HMF into (5-alkyl- and 5-arylaminomethyl-furan-2-yl)methanol. This process, conducted without a catalyst under mild conditions, signifies the compound's utility in producing furan-based chemicals from biomass (A. Cukalovic & C. Stevens, 2010).

Catalytic Reactions

A study on the upgrading of biomass-derived furans via acid-catalysis/hydrogenation highlighted the solvent's role, methanol, in these reactions. It was found that in methanol, 5-hydroxymethylfurfural (HMF) and furfuryl alcohol (FA) can be selectively converted into methyl levulinate via acid-catalysis, demonstrating methanol's effectiveness as a solvent in catalytic processes (Xun Hu et al., 2015).

Mechanism of Action

Target of action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure of the compound and could include a variety of enzymes, receptors, or other proteins within the cell.

Mode of action

The compound’s interaction with its targets would depend on the specific chemical structure of the compound and the target. Generally, the compound might bind to its target, causing a conformational change that alters the target’s activity .

Biochemical pathways

The affected pathways would depend on the specific targets of the compound. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .